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Compound of Interest

Compound Name: Isooctyl 3-mercaptopropionate

Cat. No.: B7802764

An In-depth Technical Guide to the Safety Data Sheet for Isooctyl 3-mercaptopropionate

For researchers, scientists, and professionals in drug development, a thorough understanding
of the safety profile of chemical reagents is paramount. This technical guide provides a detailed
overview of the safety data for Isooctyl 3-mercaptopropionate (CAS No: 30374-01-7), a
compound utilized in various chemical syntheses.[1][2] The information is compiled from
multiple safety data sheets and chemical databases to ensure a comprehensive resource for
safe handling and use in a laboratory setting.

Chemical and Physical Properties

Isooctyl 3-mercaptopropionate is a clear, colorless liquid.[1] Its key physical and chemical
properties are summarized in the table below, providing essential data for experimental design
and safety considerations.
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Property

Value

Molecular Formula

C11H2202S[1][3]

Molecular Weight 218.36 g/mol [1][2][3]

CAS Number 30374-01-7[1][2][3]
Appearance Clear, colorless liquid[1]
Density 0.950 g/mL at 25 °C[1][3][4]
Boiling Point 109-112 °C at 2 mmHg[1][3][4]
Flash Point -10 °C (14 °F) - closed cup[5][6]

Refractive Index

n20/D 1.458[1][3]

Vapor Pressure

0.28-0.45 Pa at 20-25 °C[4]

LogP

4.62-5.33 at 30 °C and pH 6.3[4]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Isooctyl 3-mercaptopropionate is classified with several hazards.[2] This information

is critical for risk assessment and the implementation of appropriate safety measures in the

laboratory.

GHS Classification
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Hazard Class Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquids 2
and vapor[2][7]
. H302: Harmful if swallowed[2]
Acute Toxicity, Oral 4
[8]
) o H317: May cause an allergic
Skin Sensitization 1 ] )
skin reaction[2][8]
Hazardous to the aquatic 1 H400: Very toxic to aquatic

environment, acute hazard

life[2][8]

Hazardous to the aquatic

environment, long-term hazard

H410: Very toxic to aquatic life
with long lasting effects[2][8]

The GHS label elements include a "Danger" signal word and pictograms representing the

identified hazards.[2][5]
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Caption: GHS Hazard Identification for Isooctyl 3-mercaptopropionate.

First-Aid Measures

In the event of exposure, prompt and appropriate first-aid measures are essential. The
following protocols are recommended:

o General Advice: In all cases of exposure, consult a physician and show them the safety data
sheet.[7][9]

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[7]

 In Case of Skin Contact: Immediately wash off with soap and plenty of water.[7] If skin
irritation or a rash occurs, get medical advice.[8][9] Contaminated clothing should be
removed and washed before reuse.[8][9]

» In Case of Eye Contact: Rinse cautiously with water for several minutes.[10] Remove contact
lenses, if present and easy to do. Continue rinsing.[10]

« |If Swallowed: Rinse mouth with water.[8][9] Do NOT induce vomiting. Call a poison center or
doctor if you feel unwell.[9]
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Caption: First-Aid Response Workflow for Exposure.

Handling, Storage, and Personal Protection

Proper handling and storage procedures are critical to minimize the risk of exposure and
accidents.

Safe Handling and Storage
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Aspect

Recommendation

Handling

Handle in a well-ventilated place.[8] Wear
suitable protective clothing, gloves, and
eye/face protection.[8] Avoid contact with skin
and eyes.[8] Avoid breathing dust, fume, gas,
mist, vapors, or spray.[8] Use non-sparking tools
and take measures to prevent the buildup of

electrostatic charge.[7][8]

Storage

Store in a tightly closed container in a dry, cool,
and well-ventilated place.[7][8] Keep away from
heat, sparks, open flames, and hot surfaces.[7]
Store apart from incompatible materials such as

strong oxidizing agents and strong bases.[8][10]

Personal Protective Equipment (PPE)

Type

Specification

Eye/Face Protection

Use safety glasses with side-shields or a face
shield. Equipment should be tested and
approved under appropriate government
standards such as NIOSH (US) or EN 166 (EU).

[719]

Skin Protection

Handle with gloves. Gloves must be inspected
prior to use. Dispose of contaminated gloves
after use in accordance with applicable laws and

good laboratory practices.[9]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
exceeded or if irritation or other symptoms are

experienced.[10]

Body Protection

Wear appropriate protective clothing to prevent

skin exposure.[10]
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Toxicological and Ecological Information

The toxicological properties of Isooctyl 3-mercaptopropionate have not been exhaustively
investigated.[1] However, the available data indicates that it is harmful if swallowed and may
cause an allergic skin reaction.[2][8]

Ecologically, this chemical is classified as very toxic to aquatic life with long-lasting effects.[2][8]
It is imperative to prevent its release into the environment.[8] Data on persistence,
degradability, and bioaccumulative potential are not readily available.[7]

Experimental Protocols

Detailed experimental protocols for the toxicological and ecological assessment of Isooctyl 3-
mercaptopropionate are not available in the reviewed literature. General methodologies such
as in vitro cytotoxicity assays are employed for preliminary toxicity screening of chemicals.[1]
These assays typically involve exposing cultured human cell lines to a range of concentrations
of the test substance and subsequently measuring cell viability or other indicators of
cytotoxicity. However, specific protocols for this compound have not been published.

Synthesis

The primary method for synthesizing Isooctyl 3-mercaptopropionate is through the direct
esterification of isooctanol with 3-mercaptopropionic acid, often with the use of an acid catalyst.
[1] An alternative synthetic route involves the reaction of an acrylic acid ester, such as isooctyl
acrylate, with hydrogen sulfide.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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